Cas no 1435804-70-8 (2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride
• CAS No: 1435804-70-8
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• MDL: MFCD23136081
• CID: 4604546
• PubChem ID: 71829578
• Update Time: 2024-11-04

2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• 2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride
• 1435804-70-8
• AKOS026677177
• F2185-0120
• 2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride
• 2-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-aminehydrochloride
• MFCD23136081

• MDL： MFCD23136081
• Inchi： 1S/C8H9N3O2.ClH/c9-4-3-7-10-8(11-13-7)6-2-1-5-12-6;/h1-2,5H,3-4,9H2;1H
• InChI Key： LAQFJGOVMNRILP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NOC(CCN)=N1.Cl

Computed Properties

• Exact Mass: 215.0461543g/mol
• Monoisotopic Mass: 215.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų